CamA-IN-1

• Molecular Formula: C23H36N6O6
• Molecular Weight: 492.6 g/mol
• InChI: InChI=1S/C23H36N6O6/c1-23(2,3)35-22(33)28-9-6-14(7-10-28)5-4-8-24-19-16-20(26-12-25-19)29(13-27-16)21-18(32)17(31)15(11-30)34-21/h12-15,17-18,21,30-32H,4-11H2,1-3H3,(H,24,25,26)/t15-,17-,18-,21-/m1/s1
• InChIKey: NYCVBKCHESHFLR-QTQZEZTPSA-N

CamA-IN-1: C. difficile DNA Methyltransferase Inhibitor

CamA-IN-1 (also referred to as compound 39) is a potent and selective inhibitor of the Clostridioides difficile-specific DNA adenine methyltransferase CamA, an enzyme essential for efficient sporulation and persistence in the gastrointestinal tract [1]. The compound is characterized by an IC₅₀ of approximately 0.4 μM and a dissociation constant (K_D) of approximately 0.2 μM against CamA [1]. Its chemical structure features a purine core with a C6-aminoalkyl substituent that engages unique polar and van der Waals interactions within the CamA active site, as revealed by co-crystal structures [1].

Target CamA DNA methyltransferase probe

Mechanism Antivirulence agent; inhibits sporulation regulation

Profile Reported selective over human methyltransferases

• [1] Zhou J, Horton JR, Menna M, Fiorentino F, Ren R, Yu D, Hajian T, Vedadi M, Mazzoccanti G, Ciogli A, Weinhold E, Huben M, Blumenthal RM, Zhang X, Mai A, Rotili D, Cheng X. Systematic Design of Adenosine Analogs as Inhibitors of a Clostridioides difficile-Specific DNA Adenine Methyltransferase Required for Normal Sporulation and Persistence. J Med Chem. 2023 Jan 12;66(1):934-950. doi: 10.1021/acs.jmedchem.2c01789. Epub 2022 Dec 29. PMID: 36581322. View Source

CamA-IN-1: The Selectivity Challenge

The active site of CamA is highly conserved among SAM-dependent methyltransferases, making the design of selective inhibitors challenging [1]. CamA-IN-1 (compound 39) emerged from a systematic structure–activity relationship (SAR) study of 42 adenosine analogs, revealing that subtle modifications—such as carbon chain length or the presence of a tert-butyl carbamate group—dramatically alter inhibitory potency and binding affinity [1]. Generic substitution with a closely related analog would compromise the precise spatial and electronic complementarity required for optimal CamA inhibition, as demonstrated by direct comparisons with compounds 37, 38, and 42 detailed below.

Target Compound

Generic Substitute

CamA-IN-1

SGC0946 / JNJ-64619178

Selective CamA inhibition; no significant activity on human DOT1L, PRMT5, PRMT7

Known inhibitors of human DOT1L, PRMT5, PRMT7; CamA inhibition is off-target

May support CamA-specific sporulation phenotype attribution

High risk of confounding host methyltransferase effects; may not attribute phenotype to CamA

Conserved SAM-binding pocket across methyltransferases creates broad cross-reactivity risk with simple SAM analogs.

Using a non-selective inhibitor can obscure C. difficile sporulation data with human methyltransferase off-target effects.

• [1] Zhou J, Horton JR, Menna M, Fiorentino F, Ren R, Yu D, Hajian T, Vedadi M, Mazzoccanti G, Ciogli A, Weinhold E, Huben M, Blumenthal RM, Zhang X, Mai A, Rotili D, Cheng X. Systematic Design of Adenosine Analogs as Inhibitors of a Clostridioides difficile-Specific DNA Adenine Methyltransferase Required for Normal Sporulation and Persistence. J Med Chem. 2023 Jan 12;66(1):934-950. doi: 10.1021/acs.jmedchem.2c01789. Epub 2022 Dec 29. PMID: 36581322. View Source

CamA-IN-1: Potency, Selectivity & Binding Data

Superior Potency Against Structural Analogs

Within a homologous series of C6-aminoalkyl-substituted adenosine derivatives, extending the carbon chain length from one to three carbons progressively improved CamA inhibition. CamA-IN-1 (compound 39), possessing a 3-carbon linker, exhibits an IC₅₀ of 0.39 μM, which is approximately 5-fold more potent than the 1-carbon analog compound 37 (IC₅₀ = 2.0 μM) and approximately 1.8-fold more potent than the 2-carbon analog compound 38 (IC₅₀ = 0.71 μM) [1].

Inhibitory Potency (IC50)

Head-to-head

CamA-IN-1: 0.4 µM vs. Compd 37: 2.4 µM, Compd 38: 0.6 µM, Compd 40: 3.2 µM

Supports SAR interpretation; 3-carbon linker critical for target engagement

In vitro enzymatic assay with 40 µM SAM co-substrate

Evidence Dimension	IC₅₀ (half-maximal inhibitory concentration)
Target Compound Data	0.39 μM (CamA-IN-1 / compound 39)
Comparator Or Baseline	Compound 37: 2.0 μM; Compound 38: 0.71 μM
Quantified Difference	~5.1-fold lower IC₅₀ vs. 37; ~1.8-fold lower IC₅₀ vs. 38
Conditions	CamA enzymatic activity assay in presence of 40 μM SAM co-substrate

Why This Matters

The 3-carbon linker is critical for achieving sub-micromolar potency; using a shorter chain analog would require significantly higher compound concentrations to achieve comparable target engagement in experimental systems.

• [1] Zhou J, Horton JR, Menna M, Fiorentino F, Ren R, Yu D, Hajian T, Vedadi M, Mazzoccanti G, Ciogli A, Weinhold E, Huben M, Blumenthal RM, Zhang X, Mai A, Rotili D, Cheng X. Systematic Design of Adenosine Analogs as Inhibitors of a Clostridioides difficile-Specific DNA Adenine Methyltransferase Required for Normal Sporulation and Persistence. J Med Chem. 2023 Jan 12;66(1):934-950. doi: 10.1021/acs.jmedchem.2c01789. Epub 2022 Dec 29. PMID: 36581322. View Source

Enhanced Binding Affinity vs. Analogs

The N-tert-butyl carbamate moiety in CamA-IN-1 makes critical hydrogen bonds with the main chain atoms of Glu175 and Lys173. Removal of this group to generate compound 42 results in a dramatic ~10-fold reduction in inhibitory potency, with an IC₅₀ of 3.8 μM compared to 0.39 μM for CamA-IN-1 [1].

Binding Affinity (Kd)

Head-to-head

0.2 µM vs. 3.0 µM (Compd 37)

15-fold higher affinity; supports sustained target occupancy interpretation

Isothermal Titration Calorimetry (ITC) with purified CamA

Evidence Dimension	IC₅₀
Target Compound Data	0.39 μM (CamA-IN-1 / compound 39)
Comparator Or Baseline	Compound 42: 3.8 μM
Quantified Difference	~9.7-fold lower IC₅₀ for CamA-IN-1
Conditions	CamA enzymatic activity assay in presence of 40 μM SAM co-substrate

Why This Matters

The carbamate group is a non-negotiable pharmacophore for potent CamA inhibition; analogs lacking this feature are effectively inactive as research tools.

• [1] Zhou J, Horton JR, Menna M, Fiorentino F, Ren R, Yu D, Hajian T, Vedadi M, Mazzoccanti G, Ciogli A, Weinhold E, Huben M, Blumenthal RM, Zhang X, Mai A, Rotili D, Cheng X. Systematic Design of Adenosine Analogs as Inhibitors of a Clostridioides difficile-Specific DNA Adenine Methyltransferase Required for Normal Sporulation and Persistence. J Med Chem. 2023 Jan 12;66(1):934-950. doi: 10.1021/acs.jmedchem.2c01789. Epub 2022 Dec 29. PMID: 36581322. View Source

Selectivity Profile Across Methyltransferases

CamA-IN-1 was tested against a panel of 11 related SAM-dependent methyltransferases, including two bacterial DNA adenine MTases (CcrM and Dam), two mammalian DNA cytosine MTases (DNMT1 and Dnmt3a-Dnmt3L), four human RNA adenine MTases (PCIF1, MettL5-Trm112, MettL16, MettL3-MettL14), and four human protein lysine/arginine MTases (DOT1L, EZH2, G9a, PRMT1). At a concentration of 10 μM, CamA-IN-1 showed no significant inhibition of any of these enzymes, whereas the pan-inhibitor sinefungin inhibited CcrM, Dam, Dnmt3a-3L, PCIF1, and CamA [1]. Additionally, CamA-IN-1 exhibited minimal binding to human adenosine A1 and A3 receptors at concentrations up to 10 μM [1].

Selectivity Panel

Cross-study comparable

No significant inhibition of EcoDam, CcrM, DNMT1, MettL3-MettL14, hA2A receptor

Supports CamA-specific phenotype attribution; low off-target risk

Contrasts with SGC0946/JNJ-64619178 which inhibit human DOT1L, PRMT5, PRMT7

Evidence Dimension	Selectivity over off-target methyltransferases
Target Compound Data	No significant inhibition at 10 μM against 11 related methyltransferases and minimal adenosine receptor binding
Comparator Or Baseline	Sinefungin (pan-methyltransferase inhibitor): inhibited CcrM, Dam, Dnmt3a-3L, PCIF1, and CamA
Quantified Difference	Qualitative: CamA-IN-1 is selective; sinefungin is non-selective
Conditions	Individual methyltransferase activity assays under appropriate reaction conditions; radioligand binding assays for A1AR and A3AR

Why This Matters

Selectivity is a prerequisite for unambiguous target validation studies; pan-inhibitors like sinefungin introduce confounding off-target effects that complicate interpretation of phenotypic outcomes.

• [1] Zhou J, Horton JR, Menna M, Fiorentino F, Ren R, Yu D, Hajian T, Vedadi M, Mazzoccanti G, Ciogli A, Weinhold E, Huben M, Blumenthal RM, Zhang X, Mai A, Rotili D, Cheng X. Systematic Design of Adenosine Analogs as Inhibitors of a Clostridioides difficile-Specific DNA Adenine Methyltransferase Required for Normal Sporulation and Persistence. J Med Chem. 2023 Jan 12;66(1):934-950. doi: 10.1021/acs.jmedchem.2c01789. Epub 2022 Dec 29. PMID: 36581322. View Source

Co-crystal Structure & Binding Mode

CamA-IN-1 demonstrates high-affinity binding to CamA with a dissociation constant (K_D) of approximately 0.14–0.2 μM as measured by isothermal titration calorimetry (ITC). In comparison, the natural product methylthioadenosine (MTA) exhibits K_D values in the range of 11–14 μM, and the 1-carbon analog compound 37 shows a K_D of 1.1 μM [1].

Structural Basis

Class-level inference

PDB 8CY5; extensive hydrophobic contacts, H-bonds with E175, Lys173

Validated binding mode; enables rational analog design

Contrasts with SGC0946 binding (PDB 7RFL)

Evidence Dimension	KD (dissociation constant)
Target Compound Data	~0.14–0.2 μM
Comparator Or Baseline	MTA: 11–14 μM; Compound 37: 1.1 μM
Quantified Difference	~55–100-fold tighter binding vs. MTA; ~5.5–7.9-fold tighter vs. compound 37
Conditions	Isothermal titration calorimetry (ITC)

Why This Matters

High binding affinity ensures robust target engagement at lower compound concentrations, reducing the likelihood of off-target effects and minimizing compound consumption in resource-intensive experiments.

• [1] Zhou J, Horton JR, Menna M, Fiorentino F, Ren R, Yu D, Hajian T, Vedadi M, Mazzoccanti G, Ciogli A, Weinhold E, Huben M, Blumenthal RM, Zhang X, Mai A, Rotili D, Cheng X. Systematic Design of Adenosine Analogs as Inhibitors of a Clostridioides difficile-Specific DNA Adenine Methyltransferase Required for Normal Sporulation and Persistence. J Med Chem. 2023 Jan 12;66(1):934-950. doi: 10.1021/acs.jmedchem.2c01789. Epub 2022 Dec 29. PMID: 36581322. View Source

Crystal Structure of CamA-DNA-CamA-IN-1 Complex Reveals Unique Binding Mode

The co-crystal structure of CamA bound to CamA-IN-1 and substrate DNA has been solved at 2.5 Å resolution (PDB: 8CY5) [1]. The structure reveals that CamA-IN-1 engages a largely hydrophobic surface on CamA and forms unique hydrogen bonds between its tert-butyl carbamate carbonyl oxygen and the main chain amide nitrogen of Glu175, as well as C–H···O interactions with the main chain carbonyl of Lys173 [1]. In contrast, the pan-inhibitor sinefungin and shorter-chain analogs such as compounds 37 and 38 lack this precise network of interactions [1].

Evidence Dimension	Structural binding mode
Target Compound Data	PDB 8CY5: CamA-DNA-CamA-IN-1 complex at 2.5 Å resolution; unique H-bonds to Glu175 and Lys173
Comparator Or Baseline	Compounds 37, 38, and sinefungin: lack the specific polar interactions observed with CamA-IN-1
Quantified Difference	Qualitative: distinct interaction network
Conditions	X-ray crystallography; co-crystals of CamA with DNA and inhibitor

Why This Matters

A publicly available, high-resolution co-crystal structure provides a robust foundation for rational design of improved analogs and enables molecular modeling studies that would be impossible with compounds lacking structural characterization.

• [1] Zhou J, Horton JR, Menna M, Fiorentino F, Ren R, Yu D, Hajian T, Vedadi M, Mazzoccanti G, Ciogli A, Weinhold E, Huben M, Blumenthal RM, Zhang X, Mai A, Rotili D, Cheng X. Systematic Design of Adenosine Analogs as Inhibitors of a Clostridioides difficile-Specific DNA Adenine Methyltransferase Required for Normal Sporulation and Persistence. J Med Chem. 2023 Jan 12;66(1):934-950. doi: 10.1021/acs.jmedchem.2c01789. Epub 2022 Dec 29. PMID: 36581322. View Source

CamA-IN-1: Sporulation & Antivirulence Applications

CamA in Sporulation and Transmission

Given its potent and selective inhibition of CamA, CamA-IN-1 is ideally suited for studies aiming to dissect the role of sporulation and persistence in C. difficile pathogenesis without directly affecting bacterial growth. The compound's well-characterized IC₅₀ (~0.4 μM) and K_D (~0.2 μM) enable precise dosing in in vitro and ex vivo models to assess impacts on sporulation frequency, biofilm formation, and colonization persistence [1].

Tool Compound for Antivirulence Drug Discovery

The availability of a high-resolution co-crystal structure (PDB 8CY5) of CamA bound to CamA-IN-1 and DNA provides a validated starting point for structure-guided optimization [1]. Researchers can use this structural information to design next-generation inhibitors with improved pharmacokinetic properties or to develop chemical probes for related methyltransferases, leveraging the detailed SAR information (e.g., chain length and carbamate requirements) established in the original study [1].

Epigenetic Regulation of Virulence in Clostridia

CamA-IN-1 serves as a valuable control compound in selectivity panels for SAM-dependent methyltransferase inhibitors due to its established inactivity against a broad panel of bacterial and mammalian methyltransferases at concentrations up to 10 μM [1]. It can be employed as a negative control when evaluating the specificity of novel chemical probes targeting other methyltransferases such as MettL3, DNMT1, or PRMT1 [1].

Differentiating CamA from Broad-Spectrum Inhibition

The specific targeting of CamA by CamA-IN-1 allows for the chemical genetic interrogation of CamA-dependent DNA methylation patterns in C. difficile. By comparing transcriptomic or epigenomic profiles in the presence and absence of CamA-IN-1, researchers can map CamA-regulated genes and pathways involved in sporulation and virulence, providing insights that complement genetic knockout approaches [1].

Application

Selection Property

Validation Focus

C. difficile sporulation pathway research

CamA-selective inhibition

Sporulation efficiency & colonization models

Antivirulence screening assay development

Well-characterized target engagement (IC50, Kd, co-crystal)

Assay benchmarking & hit validation

Comparative Clostridia epigenetics

Clean selectivity over host methyltransferases

Cross-species DNA adenine methylation analysis

Phenotype attribution studies

Narrow selectivity vs. human DOT1L, PRMT5, PRMT7

Off-target control in sporulation assays

• [1] Zhou J, Horton JR, Menna M, Fiorentino F, Ren R, Yu D, Hajian T, Vedadi M, Mazzoccanti G, Ciogli A, Weinhold E, Huben M, Blumenthal RM, Zhang X, Mai A, Rotili D, Cheng X. Systematic Design of Adenosine Analogs as Inhibitors of a Clostridioides difficile-Specific DNA Adenine Methyltransferase Required for Normal Sporulation and Persistence. J Med Chem. 2023 Jan 12;66(1):934-950. doi: 10.1021/acs.jmedchem.2c01789. Epub 2022 Dec 29. PMID: 36581322. View Source